N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine

• IUPAC Name: N-[[6-(2,4-difluorophenyl)pyridin-2-yl]methyl]-1-phenylmethanamine
• InChI: InChI=1S/C19H16F2N2/c20-15-9-10-17(18(21)11-15)19-8-4-7-16(23-19)13-22-12-14-5-2-1-3-6-14/h1-11,22H,12-13H2
• InChI Key: GSUCRNFYWHHDPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC2=NC(=CC=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C19H16F2N2
• Molecular Weight: 310.3 g/mol
• CAS No.: 887985-29-7

Description

“N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine” is a chemical compound with the molecular formula C19H16F2N2. It has a molecular weight of 310.35. The IUPAC name for this compound is N-benzyl-1-(6-(2,4-difluorophenyl)pyridin-2-yl)methanamine.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: FC1=CC=C (C2=CC=CC (CNCC3=CC=CC=C3)=N2)C (F)=C1.

Physical and Chemical Properties Analysis

“this compound” is a clear colorless to light yellow liquid. More specific physical and chemical properties such as boiling point, melting point, and density are not available in the search results.

Scientific Research Applications

Chemical Properties and Coordination Chemistry

• Complex compounds derived from ligands similar to "N-Benzyl-1-[6-(2,4-difluorophenyl)-2-pyridyl]methanamine" demonstrate significant potential in coordination chemistry. These compounds have been studied for their spectroscopic properties, structures, magnetic properties, as well as their biological and electrochemical activity. The research on such compounds reveals the potential for discovering blind spots and points of interest for future investigations, particularly in unknown analogues (Boča, Jameson, & Linert, 2011).

Optoelectronic Materials

• The incorporation of compounds with pyridyl and difluorophenyl groups into π-extended conjugated systems has been shown to be valuable for creating novel optoelectronic materials. These materials are used in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. Specifically, the research highlights the electroluminescent properties and potential applications in organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Drug Metabolism and Cytochrome P450 Isoforms

• Although the specific compound is not directly linked to drug metabolism studies, research on the selectivity and potency of chemical inhibitors for cytochrome P450 isoforms in human liver microsomes is relevant. Understanding how similar compounds interact with CYP isoforms is crucial for predicting drug-drug interactions and for the development of new therapeutic agents (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).